Cas no 2721-59-7 (3-methyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-methyl-1,2-dihydroquinolin-2-one
• CAS No: 2721-59-7
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD08705733
• CID: 240095
• PubChem ID: 440987
• Update Time: 2025-10-28

3-methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylquinolin-2(1H)-one
• 2(1H)-Quinolinone,3-methyl-
• 3-Methylquinolin-2-one
• 3-Methyl-1,2-dihydroquinoline-2-one
• 3-methyl-1H-quinolin-2-one
• 3-Methyl-2(1H)-quinolinone
• 3-methyl-2-quinolone
• 3-Methylcarbostyril
• 3-methyl-1,2-dihydroquinolin-2-one

• MDL： MFCD08705733
• Inchi： 1S/C10H9NO/c1-7-6-8-4-2-3-5-9(8)11-10(7)12/h2-6H,1H3,(H,11,12)
• InChI Key： POYSUXIHCXBJPN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.136
• Boiling Point: 346°Cat760mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.573
• PSA: 32.86000
• LogP: 1.83650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methyl-1,2-dihydroquinolin-2-one

3-Methyl-1,2-Dihydroquinolin-2-One (CAS No. 2721-59-7): A Comprehensive Overview

3-Methyl-1,2-dihydroquinolin-2-one, also known by its CAS registry number CAS No. 2721-59-7, is a significant compound in the realm of organic chemistry. This compound belongs to the family of quinolinone derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-methyl-1,2-dihydroquinolin-2-one consists of a quinoline ring system with a methyl group at the 3-position and a ketone group at the 2-position, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-methyl-1,2-dihydroquinolin-2-one and its derivatives. Researchers have explored various routes, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making them more suitable for large-scale industrial applications. The compound's unique electronic properties and structural flexibility make it an ideal candidate for exploring novel chemical reactions and material designs.

The application of 3-methyl-1,2-dihydroquinolin-2-one extends beyond traditional organic synthesis. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development. Studies have shown that certain derivatives exhibit promising anti-inflammatory and antioxidant activities, which could pave the way for new therapeutic agents. Moreover, in the field of agrochemistry, 3-methyl-1,2-dihydroquinolin-2-one derivatives have demonstrated efficacy as plant growth regulators and pest control agents.

In terms of physical properties, 3-methyl-1,2-dihydroquinolin-2-one is characterized by its melting point of approximately 180°C and a molecular weight of 166.19 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands in the range of 250–300 nm, indicating its potential application in optoelectronic materials.

Recent research has also focused on the environmental impact of 3-methyl-1,2-dihydroquinolin-2-one and its derivatives. Studies suggest that these compounds undergo rapid biodegradation under aerobic conditions, reducing their ecological footprint. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3-methyl-1,2-dihydroquinolin-2-one (CAS No. 2721-59-7) stands out as a multifaceted compound with vast potential across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and application research, positions it as a key player in modern chemistry.